Cas no 1227599-63-4 (2-Fluoro-4-(trifluoromethyl)nicotinaldehyde)

• Product Name: 2-Fluoro-4-(trifluoromethyl)nicotinaldehyde
• CAS No: 1227599-63-4
• MF: C₇H₃F₄NO
• MW: 193.098435640335
• CID: 4689403
• Update Time: 2025-08-02

2-Fluoro-4-(trifluoromethyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-(trifluoromethyl)nicotinaldehyde
• FCH1172267
• 2-Fluoro-4-(trifluoromethyl)nicotinaldehyde

• Inchi： 1S/C7H3F4NO/c8-6-4(3-13)5(1-2-12-6)7(9,10)11/h1-3H
• InChI Key： HIUCKYJROIFLCL-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C=1C=O)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Topological Polar Surface Area: 30

Additional information on 2-Fluoro-4-(trifluoromethyl)nicotinaldehyde

2-Fluoro-4-(trifluoromethyl)nicotinaldehyde (CAS 1227599-63-4): A Versatile Fluorinated Building Block in Modern Chemistry

In the realm of fluorinated heterocyclic compounds, 2-Fluoro-4-(trifluoromethyl)nicotinaldehyde (CAS 1227599-63-4) has emerged as a valuable synthetic intermediate with growing importance in pharmaceutical research and material science. This fluoro-substituted nicotinaldehyde derivative combines the unique electronic properties of fluorine atoms with the structural versatility of pyridine aldehydes, making it particularly attractive for designing novel bioactive molecules and functional materials.

The molecular structure of 2-Fluoro-4-(trifluoromethyl)nicotinaldehyde features three distinct functional elements: a reactive aldehyde group at position 1, a fluorine substituent at position 2, and a trifluoromethyl group at position 4 of the pyridine ring. This strategic arrangement creates multiple reactive sites that can participate in various transformations, including nucleophilic additions, condensation reactions, and transition metal-catalyzed couplings. Researchers frequently search for "fluorinated pyridine aldehydes applications" or "CAS 1227599-63-4 synthesis methods," reflecting the compound's significance in synthetic chemistry.

Recent advances in fluorine chemistry have highlighted the importance of compounds like 2-Fluoro-4-(trifluoromethyl)nicotinaldehyde in drug discovery. The presence of fluorine atoms can significantly alter a molecule's physicochemical properties, including its metabolic stability, lipophilicity, and bioavailability. Pharmaceutical chemists often investigate "how to incorporate trifluoromethyl groups into drug candidates" or "fluoro-nicotinaldehydes in medicinal chemistry," as these modifications can enhance drug-target interactions and improve pharmacokinetic profiles.

In material science applications, 2-Fluoro-4-(trifluoromethyl)nicotinaldehyde serves as a precursor for advanced functional materials. The electron-withdrawing nature of both the fluorine and trifluoromethyl groups makes derivatives of this compound particularly useful in designing organic semiconductors, liquid crystals, and photoactive materials. Common search queries like "fluorinated pyridine materials properties" or "CAS 1227599-63-4 in OLED development" demonstrate the growing interest in these applications.

The synthesis of 2-Fluoro-4-(trifluoromethyl)nicotinaldehyde typically involves multi-step procedures starting from appropriately substituted pyridine precursors. Modern synthetic approaches focus on improving yield and selectivity, with particular attention to the introduction of the trifluoromethyl group and the aldehyde functionality. Organic chemists frequently search for "efficient methods for nicotinaldehyde fluorination" or "regioselective trifluoromethylation of pyridines," indicating the technical challenges associated with its preparation.

Analytical characterization of 2-Fluoro-4-(trifluoromethyl)nicotinaldehyde relies on standard techniques including NMR spectroscopy (particularly ¹⁹F NMR), mass spectrometry, and infrared spectroscopy. The distinctive fluorine NMR signature of this compound makes it relatively easy to identify and quantify in reaction mixtures. Researchers often look for "CAS 1227599-63-4 spectral data" or "2-Fluoro-4-(trifluoromethyl)nicotinaldehyde characterization" when working with this material.

Storage and handling of 2-Fluoro-4-(trifluoromethyl)nicotinaldehyde require standard laboratory precautions for reactive aldehydes. The compound should be protected from moisture and stored under inert atmosphere when necessary. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended during handling. Safety-related searches such as "fluoro-nicotinaldehyde handling precautions" reflect appropriate user concerns.

The commercial availability of 2-Fluoro-4-(trifluoromethyl)nicotinaldehyde has improved in recent years, with several specialty chemical suppliers offering this compound in research quantities. Pricing and availability trends show increasing demand, particularly from pharmaceutical and agrochemical research sectors. Market-related queries like "CAS 1227599-63-4 suppliers" or "bulk fluorinated nicotinaldehyde prices" indicate the compound's growing commercial importance.

Looking forward, 2-Fluoro-4-(trifluoromethyl)nicotinaldehyde is poised to play an even greater role in chemical research. Its unique combination of fluorine substituents and aldehyde functionality makes it an ideal building block for developing new catalysts, ligands, and functional materials. Emerging research areas such as "fluorinated pyridines in catalysis" and "trifluoromethyl heterocycles in drug design" continue to drive interest in this versatile compound.

For researchers working with 2-Fluoro-4-(trifluoromethyl)nicotinaldehyde, recent literature highlights several innovative applications. These include its use in the synthesis of kinase inhibitors, its incorporation into metal-organic frameworks, and its potential as a precursor for fluorescent probes. Scientific queries like "recent applications of CAS 1227599-63-4" or "fluoro-trifluoromethyl nicotinaldehyde reactions" reflect the dynamic nature of research involving this compound.

In conclusion, 2-Fluoro-4-(trifluoromethyl)nicotinaldehyde (CAS 1227599-63-4) represents an important addition to the toolbox of fluorinated building blocks available to synthetic chemists. Its growing prominence in both academic and industrial research underscores the continued importance of fluorine chemistry in addressing contemporary challenges in healthcare, materials science, and beyond. As research progresses, we can anticipate even more innovative applications for this versatile fluoro-substituted nicotinaldehyde derivative.